Cas no 1804455-98-8 (2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1804455-98-8
• MF: C₈H₃F₈N
• MW: 265.103349924088
• CID: 4801962
• Update Time: 2025-05-21

2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H3F8N/c9-6(10)3-1-2-17-5(8(14,15)16)4(3)7(11,12)13/h1-2,6H
• InChI Key： UFSUAZHEBAYCNM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine

Introduction to 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine (CAS No. 1804455-98-8)

2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804455-98-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its extensive fluorine substitution pattern, exhibits unique chemical and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine consists of a pyridine core substituted with two trifluoromethyl groups at the 2- and 3-positions, and one difluoromethyl group at the 4-position. This specific arrangement imparts high lipophilicity and metabolic stability, which are critical factors in drug design. The presence of multiple fluorine atoms not only enhances the compound's binding affinity to biological targets but also influences its pharmacokinetic profile, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their ability to modulate biological activity and improve drug-like properties. 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine has been extensively studied as a key building block in the development of novel therapeutic agents. Its applications span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers have been able to develop molecules with enhanced selectivity and potency. For instance, studies have demonstrated that derivatives of 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine can serve as scaffolds for inhibitors targeting specific kinases involved in tumor growth and progression.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are known for their efficacy in pest control and crop protection. The high lipophilicity and stability conferred by the fluorine substituents make 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine an ideal candidate for use in next-generation pesticides. Recent studies have highlighted its potential in designing compounds that exhibit improved environmental compatibility while maintaining high efficacy against target pests.

The synthesis of 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed fluorination processes, are commonly employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize side products and ensure scalability for industrial applications.

From a computational chemistry perspective, the electronic properties of 2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine have been extensively modeled to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the fluorine substituents significantly influences the compound's reactivity and binding affinity. These insights have guided medicinal chemists in designing analogs with enhanced pharmacological properties.

In conclusion,2,3-Bis(trifluoromethyl)-4-(difluoromethyl)pyridine (CAS No. 1804455-98-8) represents a fascinating example of how structural modifications can lead to compounds with significant therapeutic potential. Its extensive fluorination pattern contributes to its unique chemical profile, making it a valuable tool in drug discovery and agrochemical development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative bioactive molecules.